Cas no 798540-04-2 (L-Valyl-L-lysyl-L-cysteinyl-L-methionine)

• Product Name: L-Valyl-L-lysyl-L-cysteinyl-L-methionine
• CAS No: 798540-04-2
• MF: C₁₉H₃₇N₅O₅S₂
• MW: 479.657582044601
• CID: 531879
• Update Time: 2023-08-03

L-Valyl-L-lysyl-L-cysteinyl-L-methionine Chemical and Physical Properties

Names and Identifiers

• L-Methionine, L-valyl-L-lysyl-L-cysteinyl-
• (2S)-2-[[(2R)-2-[[(2S)-6-amino-2-[[(2S)-2-amino-3-methylbutanoyl]amino]hexanoyl]amino]-3-sulfanylpropanoyl]amino]-4-methylsulfanylbutanoic acid
• L-Valyl-L-lysyl-L-cysteinyl-L-methionine

• Inchi： 1S/C19H37N5O5S2/c1-11(2)15(21)18(27)22-12(6-4-5-8-20)16(25)24-14(10-30)17(26)23-13(19(28)29)7-9-31-3/h11-15,30H,4-10,20-21H2,1-3H3,(H,22,27)(H,23,26)(H,24,25)(H,28,29)/t12-,13-,14-,15-/m0/s1
• InChI Key： XUWWJHDIMXRLGH-AJNGGQMLSA-N
• SMILES： SC[C@@H](C(N[C@H](C(=O)O)CCSC)=O)NC([C@H](CCCCN)NC([C@H](C(C)C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 594
• Topological Polar Surface Area: 203